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Compound of Interest

Compound Name: Fluocinolone Acetonide

Cat. No.: B1672897 Get Quote

The proper disposal of fluocinolone acetonide, a potent synthetic corticosteroid, is critical for

ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

As with many pharmaceutical compounds, its disposal is governed by stringent federal, state,

and local regulations. This guide provides essential, step-by-step information for the safe

handling and disposal of fluocinolone acetonide waste in a research or drug development

setting.

Regulatory Framework
The primary regulation governing pharmaceutical waste in the United States is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency

(EPA).[1] A key provision under the EPA's Subpart P rule is the strict prohibition on disposing of

hazardous waste pharmaceuticals down the drain (sewering).[2][3] All personnel handling this

compound must be aware that it is their responsibility to determine if the waste meets the

criteria for hazardous waste at the time of disposal.[4]

Step-by-Step Disposal Procedures
Step 1: Waste Characterization and Segregation Product residues of fluocinolone acetonide
should be managed as special hazardous waste.[5] While not specifically a P- or U-listed

waste, some formulations may exhibit hazardous characteristics. For instance, a 0.01%

fluocinolone acetonide oil has been identified by one institution as a D001 hazardous waste

due to ignitability.[6] As a best management practice, it is advisable to handle all discarded
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fluocinolone acetonide as hazardous waste.[1] Segregate it from non-hazardous solid and

liquid waste streams at the point of generation.

Step 2: Utilize Appropriate Personal Protective Equipment (PPE) Before handling fluocinolone
acetonide for any purpose, including disposal, personnel must wear appropriate PPE to

prevent contact and inhalation.[7]

Hand Protection: Chemically compatible gloves.[4]

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.[4][8]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[8]

Step 3: Containment and Labeling All fluocinolone acetonide waste, including unused

product, contaminated labware (e.g., vials, pipettes, gloves), and spill cleanup materials, must

be collected in a designated hazardous waste container.

The container must be in good condition, compatible with the chemical, and kept securely

closed except when adding waste.[3][8]

Label the container clearly with the words "Hazardous Waste Pharmaceuticals" and identify

the contents, including "Fluocinolone Acetonide".[3]

Step 4: Storage Store waste containers in a designated, secure satellite accumulation area or a

central accumulation area. The storage location should be away from incompatible materials,

particularly oxidizing agents.[4][8] Under Subpart P, waste can be stored on-site for up to one

year.[3]

Step 5: Final Disposal The final disposal of fluocinolone acetonide waste must be conducted

through a licensed hazardous material disposal company.[5][9] This ensures the waste is

transported, treated, and disposed of in compliance with all regulations. Incineration in a facility

with an afterburner and scrubber is a common disposal method for pharmaceutical waste.[9]

Never discharge fluocinolone acetonide waste into sewers or waterways.[7]

Step 6: Spill Management In the event of a spill:

Evacuate and alert personnel in the immediate area.[7]
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Wearing appropriate PPE, contain the spill.

For solid spills: Carefully sweep or vacuum up the material, avoiding dust generation, and

place it into the designated hazardous waste container.[4][7][8]

For liquid spills: Absorb the spill with an inert material and place it in the hazardous waste

container.

Clean the spill area thoroughly with a suitable detergent or solvent to remove any residual

contamination.[4]

Data Presentation: Safety and Disposal Profile
The following table summarizes key quantitative and qualitative data for fluocinolone
acetonide relevant to its safe handling and disposal.
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Parameter Value / Information Source

Chemical Name Fluocinolone Acetonide [4]

CAS Number 67-73-2 [4]

Molecular Formula C24H30F2O6 [4]

RCRA Code

Potentially D001 (Ignitable)

depending on formulation.

User must determine.

[4][6]

Health Hazards

Suspected of damaging fertility

or the unborn child; Causes

damage to organs (endocrine

system) through prolonged or

repeated exposure.

[4][10]

Acute Oral Toxicity LD50 (Rat): 400 – 1200 mg/kg [4]

Bioaccumulation
Partition coefficient (Log Kow):

2.48
[5]

Disposal Method

Offer to a licensed hazardous

material disposal company;

Incineration may be used.

[5][9]

Sewering Strictly Prohibited [2][3][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

fluocinolone acetonide waste in a laboratory setting.
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Caption: Workflow for the compliant disposal of fluocinolone acetonide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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